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Compound of Interest

Compound Name: OH-Chol

Cat. No.: B15573151 Get Quote

For researchers, scientists, and drug development professionals, maintaining a safe laboratory

environment is paramount. The proper disposal of chemical reagents, such as

hydroxycholesterols (OH-Chol), is a critical component of laboratory safety and regulatory

compliance. As "OH-Chol" can refer to a variety of isomers, each with its own specific

characteristics, it is essential to consult the Safety Data Sheet (SDS) for the particular

compound in use. This guide provides a comprehensive overview of the essential safety and

logistical information for the proper disposal of OH-Chol compounds.

Understanding OH-Chol: Properties and Hazards
Hydroxycholesterols are oxidized derivatives of cholesterol that play significant roles in various

biological processes. However, they can also present several laboratory hazards. The table

below summarizes key quantitative data for several common OH-Chol variants, highlighting the

importance of identifying the specific isomer before handling and disposal.
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Property
25-hydroxy
Cholesterol

20(S)-
hydroxycholes
terol

6α-hydroxy
Cholesterol

24(S)-
hydroxycholes
terol

Synonym
cholest-5-ene-

3β,25-diol

5-Cholestene-

3β,20α-diol

(5α)-cholestane-

3β,6α-diol

(3β,24S)-

Cholest-5-ene-

3,24-diol

CAS Number 2140-46-7 516-72-3 41083-73-2 474-73-7

Molecular

Formula
C27H46O2 C27H46O2 C27H48O2 C27H46O2

Molar Mass 402.7 g/mol 402.66 g/mol 404.7 g/mol 402.7 g/mol

Primary Hazards

Harmful if

swallowed, in

contact with skin,

or inhaled.

Causes skin and

serious eye

irritation. May

cause respiratory

irritation and

damage to

organs through

prolonged or

repeated

exposure.[1]

Not fully tested. Not fully tested.

May be irritating

to mucous

membranes and

the upper

respiratory tract.

May be harmful

by inhalation,

ingestion, or skin

absorption.[2]

Storage -20°C -20°C -20°C -20°C

Experimental Protocol: Step-by-Step Disposal of
OH-Chol
The following protocol outlines the recommended procedure for the safe disposal of OH-Chol
compounds in a laboratory setting. This is a general guideline; always consult your institution's

specific Environmental Health and Safety (EHS) protocols and local regulations.
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1. Waste Identification and Segregation:

Identify as Hazardous Waste: Due to their potential toxicity and irritant properties, all OH-
Chol compounds and materials contaminated with them should be treated as hazardous

chemical waste.

Segregate Waste Streams: Do not mix OH-Chol waste with other waste streams, such as

non-hazardous trash, sharps, or radioactive waste. It is also crucial to segregate

incompatible chemical wastes to prevent dangerous reactions.[1]

2. Personal Protective Equipment (PPE):

Before handling OH-Chol waste, ensure you are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.

A lab coat.

3. Container Selection and Labeling:

Container Choice: Use a designated, leak-proof, and chemically compatible container for

solid OH-Chol waste. For solutions, use a sealed, non-reactive container.[3] The original

product container can often be used if it is in good condition.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name(s) of the contents (e.g., "Hazardous Waste: 25-hydroxy

Cholesterol").[3] Do not use abbreviations. The label should also include the accumulation

start date and the name of the principal investigator or laboratory.[3]

4. Waste Accumulation and Storage:

Solid Waste: Collect solid OH-Chol, such as unused powder, in the designated hazardous

waste container.

Contaminated Materials: Any materials that have come into contact with OH-Chol, such as

pipette tips, gloves, and absorbent paper, should also be disposed of in the same hazardous
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waste container.

Solutions: Unused or waste solutions of OH-Chol should be collected in a separate, sealed

container labeled as hazardous liquid waste.

Storage Location: Store the sealed hazardous waste container in a designated satellite

accumulation area within the laboratory.[4] This area should be away from general traffic and

incompatible materials.

5. Arranging for Final Disposal:

Contact EHS: Once the waste container is full or has reached its designated accumulation

time limit (often six months), contact your institution's Environmental Health and Safety

(EHS) department to arrange for a waste pickup.[5]

Do Not Dispose Down the Drain or in Regular Trash: Under no circumstances should OH-
Chol waste be disposed of down the sink or in the regular trash.[1][6]

OH-Chol Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of OH-Chol.
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Caption: Workflow for the safe disposal of OH-Chol.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of OH-Chol, contributing to a secure research environment and minimizing

environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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